Cas no 627531-42-4 (Benzaldehyde, 4-amino-2-bromo-3-methyl-)

• Product Name: Benzaldehyde, 4-amino-2-bromo-3-methyl-
• CAS No: 627531-42-4
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 1639730
• Update Time: 2024-09-12

Benzaldehyde, 4-amino-2-bromo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-amino-2-bromo-3-methyl-

• Inchi： 1S/C8H8BrNO/c1-5-7(10)3-2-6(4-11)8(5)9/h2-4H,10H2,1H3
• InChI Key： VXZODZQPKAWJMT-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(N)C(C)=C1Br

Computed Properties

• Exact Mass: 212.97894

Experimental Properties

• Density: 1.575±0.06 g/cm3(Predicted)
• Boiling Point: 331.6±42.0 °C(Predicted)
• PSA: 43.09
• pka: 0.65±0.10(Predicted)